Cas no 1130759-48-6 (1-(5-Bromopyridin-3-yl)-4-methylpiperazine)

• Product Name: 1-(5-Bromopyridin-3-yl)-4-methylpiperazine
• CAS No: 1130759-48-6
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• MDL: MFCD13181664
• CID: 1035357
• PubChem ID: 53485314
• Update Time: 2025-05-19

1-(5-Bromopyridin-3-yl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyridin-3-yl)-4-methylpiperazine
• 1-(5-bromopyridin-2-yl)-4-methylpiperazine
• 1-(5-Bromo-pyridin-3-yl)-4-methyl-piperazine
• 3-Bromo-5-(N-methylpiperazin-1-yl)pyridine
• 1-(5-Bromo-3-pyridinyl)-4-methylpiperazine
• 1130759-48-6
• MB12372
• DB-060266
• A1-27176
• CS-0325226
• DTXSID50704506
• OJCUHUIYERGNRZ-UHFFFAOYSA-N
• A850427
• F19803
• MFCD13181664
• SCHEMBL2257074
• AKOS015946327

• MDL： MFCD13181664
• Inchi： 1S/C10H14BrN3/c1-13-2-4-14(5-3-13)10-6-9(11)7-12-8-10/h6-8H,2-5H2,1H3
• InChI Key： OJCUHUIYERGNRZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 255.03700
• Monoisotopic Mass: 255.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• PSA: 19.37000
• LogP: 1.59880

1-(5-Bromopyridin-3-yl)-4-methylpiperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(5-Bromopyridin-3-yl)-4-methylpiperazine

Introduction to 1-(5-Bromopyridin-3-yl)-4-methylpiperazine (CAS No. 1130759-48-6)

1-(5-Bromopyridin-3-yl)-4-methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1130759-48-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its structural properties and potential applications in medicinal chemistry. The compound features a piperazine core substituted with a 5-bromopyridine moiety, which makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 1-(5-Bromopyridin-3-yl)-4-methylpiperazine consists of a six-membered piperazine ring with a methyl group at the 4-position and a brominated pyridine ring at the 5-position. This arrangement introduces both electrophilic and nucleophilic sites, making it an attractive building block for the synthesis of more complex molecules. The presence of the bromine atom, in particular, provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl compounds.

In recent years, there has been growing interest in developing novel pharmacological agents based on piperazine derivatives due to their broad spectrum of biological activities. 1-(5-Bromopyridin-3-yl)-4-methylpiperazine has been explored as a precursor in the synthesis of potential therapeutic compounds targeting various diseases. For instance, its structural motif is reminiscent of several known drugs that interact with central nervous system (CNS) receptors, including serotonin and dopamine receptors. This has prompted researchers to investigate its pharmacological profile and potential therapeutic applications.

One of the most compelling aspects of 1-(5-Bromopyridin-3-yl)-4-methylpiperazine is its utility in the development of small-molecule inhibitors. The piperazine ring is a common pharmacophore in drugs designed to modulate neurotransmitter activity. By incorporating this scaffold into novel compounds, researchers aim to achieve improved selectivity and efficacy in treating neurological disorders. Furthermore, the bromine substituent on the pyridine ring allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

Recent studies have highlighted the importance of 1-(5-Bromopyridin-3-yl)-4-methylpiperazine in the context of drug discovery. Researchers have utilized this compound as a key intermediate in synthesizing molecules that exhibit antipsychotic, antidepressant, and anxiolytic properties. The ability to modify both the piperazine and pyridine moieties provides chemists with ample opportunities to fine-tune the biological activity of their derivatives. This flexibility has led to several promising candidates entering preclinical development pipelines.

The synthesis of 1-(5-Bromopyridin-3-yl)-4-methylpiperazine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include nucleophilic substitution reactions to introduce the bromine atom onto the pyridine ring, followed by alkylation to install the methyl group on the piperazine nitrogen. These reactions are often catalyzed by transition metals such as palladium or copper, which facilitate high yields and regioselectivity.

From a chemical biology perspective, 1-(5-Bromopyridin-3-yl)-4-methylpiperazine serves as a valuable tool for understanding receptor-ligand interactions. Its structural features allow it to mimic natural neurotransmitters or modulate receptor activity through allosteric binding sites. This has implications not only for drug design but also for elucidating fundamental mechanisms underlying neurological disorders. By studying how this compound interacts with biological targets, researchers can gain insights into disease pathophysiology and develop more rational therapeutic strategies.

The pharmaceutical industry has taken note of 1-(5-Bromopyridin-3-yl)-4-methylpiperazine's potential, leading to several patents and ongoing research projects aimed at optimizing its pharmacological properties. Companies are investing in developing novel derivatives with enhanced potency, selectivity, and bioavailability. The compound's versatility as a scaffold ensures that it will remain a cornerstone in medicinal chemistry for years to come.

In conclusion,1-(5-Bromopyridin-3-yl)-4-methylpiperazine (CAS No. 1130759-48-6) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features make it an ideal candidate for synthesizing biologically active molecules targeting CNS disorders and other diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.